Cas no 104987-36-2 (Oenothein B)

• Product Name: Oenothein B
• CAS No: 104987-36-2
• MF: C₆₈H₄₈O₄₄
• MW: 1569.08234405518
• CID: 215798
• Update Time: 2024-11-04

Oenothein B Chemical and Physical Properties

Names and Identifiers

• D-Glucose, cyclic4,6-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]oxy]-3,4,5-trihydroxybenzoate]3-(3,4,5-trihydroxybenzoate), cyclic ester with D-glucose3-(3,4,5-trihydroxybenzoate)
• D-Glucose, cyclic4,6-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]
• Oenothein B
• D-Glucose, cyclic 4,6-(4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy(1,1'-biphenyl)-2,2'-dicarboxylate) 2-(2-((6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy(1,1'-biphenyl)-4-yl)oxy)-3,4,5-trihydroxybenzoate) 3-(3,4,5-trihydroxybenzoate), cyclic ester with D-glucose 3-(3,4,5-trihydroxybenzoate), (2(S),4(S))-
• XO177839
• Aids085163
• Aids-085163
• D-Glucose, cyclic 4,6-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]oxy]-3,4,5-trihydroxybenzoate] 3-(3,4,5-trihydroxybenzoate), cyclic ester with D-glucose 3-(3,4,5-tr...
• D-Glucose, cyclic4,6-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]ox
• antitumor,HCV,Hepatitis C virus,ellagitannin,antifungal,antioxidant,Bacterial,inhibit,Oenothein B,Fungal,glycohydrolase,Inhibitor,macrocyclic,poly(ADP-ribose),Apoptosis,anti-HCV,anti-inflammatory

• Inchi： 1S/C68H48O44/c69-21-1-13(2-22(70)37(21)77)59(91)109-55-53-32-12-102-62(94)17-9-29(43(83)47(87)35(17)34-16(63(95)107-53)6-26(74)40(80)46(34)86)103-51-19(7-27(75)41(81)49(51)89)65(97)112-58-56(110-60(92)14-3-23(71)38(78)24(72)4-14)54-31(105-68(58)100)11-101-61(93)15-5-25(73)39(79)45(85)33(15)36-18(64(96)108-54)10-30(44(84)48(36)88)104-52-20(8-28(76)42(82)50(52)90)66(98)111-57(55)67(99)106-32/h1-10,31-32,53-58,67-90,99-100H,11-12H2/t31-,32-,53-,54-,55+,56+,57-,58-,67-,68-/m1/s1
• InChI Key： YSLFLCIPPPJEHH-REWRZFNASA-N
• SMILES： C12=C(O)C(=C3OC4C(O)=C(C(O)=CC=4C(=O)O[C@H]4[C@H](O)O[C@@H]5COC(=O)C6C(C7C(O)=C(O)C(O)=CC=7C(=O)O[C@H]5[C@@H]4OC(=O)C4C=C(C(O)=C(O)C=4)O)=C(O)C(O)=C(C=6)OC4C(O)=C(O)C(O)=CC=4C(=O)O[C@H]4[C@H](O)O[C@H](COC(=O)C5C=C(O)C(O)=C(O)C1=5)[C@H]([C@@H]4OC(=O)C1C=C(C(O)=C(O)C=1)O)OC(=O)C2=C3)O)O

Computed Properties

• Exact Mass: 1568.15000
• Monoisotopic Mass: 1570.1674948 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 44
• Heavy Atom Count: 112
• Rotatable Bond Count: 14
• Complexity: 3340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1571.1
• XLogP3: 1.3
• Topological Polar Surface Area: 744

Experimental Properties

• Color/Form: Not available
• Density: 2.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Insuluble (4.9E-6 g/L) (25 ºC),
• PSA: 732.84000
• LogP: 2.17020
• Vapor Pressure: Not available
• pka: 5.67±0.70(Predicted)

Oenothein B Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：LZ7000000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins